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Compound of Interest

Compound Name:
Ethyl 3-(4-

hydroxycyclohexyl)propanoate

Cat. No.: B053909 Get Quote

Literature Review: Ethyl 3-(4-
hydroxycyclohexyl)propanoate
For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available scientific and technical

information regarding Ethyl 3-(4-hydroxycyclohexyl)propanoate. Despite a comprehensive

literature search, it is important to note that detailed research on this specific chemical

compound is exceptionally limited in publicly accessible scientific databases and literature.

Chemical Identity and Properties
Ethyl 3-(4-hydroxycyclohexyl)propanoate is an organic compound with the chemical formula

C₁₁H₂₀O₃. It is the ethyl ester of 3-(4-hydroxycyclohexyl)propanoic acid.

Synonyms:

3-(4-Hydroxy-cyclohexyl)-propionic acid ethyl ester

CAS Number:

116941-06-1
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Molecular Structure: The structure consists of a cyclohexane ring substituted with a hydroxyl

group at the 4-position and a 3-(ethoxycarbonyl)propyl group.

DOT Script:

Caption: Chemical structure of Ethyl 3-(4-hydroxycyclohexyl)propanoate.

Quantitative Data
A thorough search for specific, experimentally determined quantitative data for Ethyl 3-(4-
hydroxycyclohexyl)propanoate yielded no concrete results. Properties such as melting point,

boiling point, density, and solubility have not been documented in the reviewed literature.

Similarly, no spectral data (e.g., NMR, IR, Mass Spectrometry) for this compound could be

located.

For comparative purposes, data for the parent acid, 3-(4-hydroxycyclohexyl)propanoic acid

(CAS 500793-45-3), is presented below.

Property Value

Molecular Formula C₉H₁₆O₃

Molecular Weight 172.22 g/mol

Topological Polar Surface Area 57.5 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 3

Synthesis and Experimental Protocols
No detailed experimental protocols for the synthesis of Ethyl 3-(4-
hydroxycyclohexyl)propanoate were found in the available literature. General esterification

methods, such as Fischer esterification of the parent carboxylic acid (3-(4-

hydroxycyclohexyl)propanoic acid) with ethanol in the presence of an acid catalyst, could

theoretically be employed. However, no specific reaction conditions, yields, or purification

methods for this particular compound have been published.
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The logical workflow for a potential synthesis is outlined below.

DOT Script:

3-(4-hydroxycyclohexyl)propanoic acid

Reaction Mixture

Ethanol Acid Catalyst (e.g., H₂SO₄)

Fischer Esterification

Work-up and Purification
(e.g., Extraction, Chromatography)

Ethyl 3-(4-hydroxycyclohexyl)propanoate

Click to download full resolution via product page

Caption: A potential synthetic workflow for Ethyl 3-(4-hydroxycyclohexyl)propanoate.

Biological Activity and Signaling Pathways
The current body of scientific literature lacks any studies on the biological activity of Ethyl 3-(4-
hydroxycyclohexyl)propanoate. Consequently, there is no information regarding its

pharmacological effects, potential therapeutic applications, or any associated signaling

pathways.

Conclusion
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There is a significant gap in the scientific literature concerning Ethyl 3-(4-
hydroxycyclohexyl)propanoate. While the chemical identity is established with a registered

CAS number, there is a notable absence of published research detailing its physicochemical

properties, synthesis protocols, and biological functions. This presents an opportunity for novel

research to characterize this compound and explore its potential applications. Researchers and

drug development professionals interested in this molecule will need to conduct foundational

research to establish its properties and potential utility.

To cite this document: BenchChem. [Literature review of Ethyl 3-(4-
hydroxycyclohexyl)propanoate research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053909#literature-review-of-ethyl-3-4-
hydroxycyclohexyl-propanoate-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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